Cas no 1795298-29-1 (3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide
• CAS No: 1795298-29-1
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5367792
• Update Time: 2025-09-27

3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide
• 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide

• Inchi： 1S/C18H23N3O2S/c1-23-16-7-4-14(5-8-16)6-9-17(22)20-13-15-3-2-11-21(15)18-19-10-12-24-18/h4-5,7-8,10,12,15H,2-3,6,9,11,13H2,1H3,(H,20,22)
• InChI Key： UGXPJTZNLFUCEY-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=NC=CS1)(=O)CCC1=CC=C(OC)C=C1

Additional information on 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide

Introduction to 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide (CAS No. 1795298-29-1)

The compound 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide, identified by its CAS number 1795298-29-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a 4-methoxyphenyl group, a 1,3-thiazole ring, and a pyrrolidine scaffold, positions this compound as a promising candidate for further exploration in therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. The 4-methoxyphenyl moiety, known for its ability to modulate receptor interactions, plays a crucial role in the compound's pharmacological profile. Similarly, the 1,3-thiazole ring is a well-documented scaffold in drug design, often contributing to binding affinity and metabolic stability. The pyrrolidine component further enhances the molecule's potential by introducing flexibility and hydrogen bonding capabilities, which are essential for optimal receptor binding.

In the context of modern drug development, the synthesis and characterization of novel amide derivatives like 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide are of paramount importance. The amide functional group not only contributes to the molecule's solubility and bioavailability but also serves as a versatile linkage for further chemical modifications. This adaptability makes it an attractive building block for designing molecules with tailored pharmacological properties.

Current research in medicinal chemistry increasingly emphasizes the development of multi-target directed ligands (MTDLs), which can interact with multiple biological targets simultaneously. The structural features of 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide align well with this paradigm. The combination of the 4-methoxyphenyl, 1,3-thiazole, and pyrrolidine moieties suggests potential activity against a range of therapeutic targets, including enzymes and receptors implicated in various diseases. This broadens the scope of its applicability in drug discovery efforts.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the amide bond between the propionamide moiety and the pyrrolidine derivative, followed by functionalization at the 4-methoxyphenyl group and integration of the 1,3-thiazole ring. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation.

Biological activity assays have begun to reveal promising preliminary data regarding the pharmacological potential of 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide. Early studies indicate that this compound exhibits inhibitory activity against certain enzymes relevant to inflammatory pathways. The precise mechanism of action remains under investigation, but initial findings suggest that its ability to modulate enzyme activity may translate into therapeutic benefits for conditions such as arthritis or neuroinflammation.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like this one. By rapidly testing large libraries of compounds for biological activity, researchers can quickly pinpoint promising candidates for further optimization. The structural complexity of 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide makes it an ideal candidate for HTS campaigns, where its multifaceted pharmacophoric features can be leveraged to discover novel therapeutic agents.

In conclusion, 3-(4-methoxyphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide (CAS No. 1795298-29-1) represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure and diverse functional groups position it as a versatile tool for drug discovery. Ongoing research efforts aim to fully elucidate its pharmacological profile and explore its potential as a lead compound for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly vital role in addressing complex diseases.